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A Comparative Guide to Bone Imaging:
Strontium-85 vs. PET Isotopes
For researchers and drug development professionals navigating the landscape of skeletal

imaging, selecting the optimal radiotracer is paramount for accurate assessment of bone

physiology and pathology. While historically significant, Strontium-85 (⁸⁵Sr) has been largely

superseded by Positron Emission Tomography (PET) isotopes, most notably Fluorine-18

sodium fluoride (¹⁸F-NaF). This guide provides a comprehensive comparison of these

modalities, supported by experimental data and detailed protocols, to inform the selection of

the most appropriate imaging agent for preclinical and clinical research.

Executive Summary
PET imaging with isotopes like ¹⁸F-NaF offers substantial advantages over Strontium-85
scintigraphy in bone imaging.[1][2] These benefits include superior spatial resolution, higher

sensitivity and specificity for detecting osseous lesions, and the unique ability to quantify bone

metabolic activity.[1][3][4][5][6] The limitations of ⁸⁵Sr, such as its long half-life, high radiation

dose, and inferior imaging characteristics, have relegated it to a historical context in modern

molecular imaging.
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The following tables summarize the key performance indicators for Strontium-85 and the

widely used PET isotope, ¹⁸F-NaF, for bone imaging. Data has been compiled from multiple

sources to provide a comprehensive overview.

Table 1: Physical and Imaging Characteristics

Parameter Strontium-85 (⁸⁵Sr)
¹⁸F-Sodium Fluoride (¹⁸F-
NaF)

Half-life 64.84 days[7][8] 109.8 minutes

Emitted Particle Gamma photon[9][10] Positron

Photon Energy 514 keV[9][10] 511 keV (annihilation photons)

Imaging Modality Planar Scintigraphy/SPECT PET/CT

Spatial Resolution Lower Higher[1]

Image Contrast Lower Higher[1]

Table 2: Clinical Performance in Bone Metastasis Detection

Parameter Strontium-85 (⁸⁵Sr)
¹⁸F-Sodium Fluoride (¹⁸F-
NaF) PET/CT

Sensitivity

Lower (Historically considered

more sensitive than

radiographs)[2][11][12]

High (Patient-based pooled

sensitivity of 96%)[5][6]

Specificity Limited[13]
High (Patient-based pooled

specificity of 98%)[6]

Diagnostic Accuracy Lower Substantially Superior[4][5][6]

Underlying Principles and Logical Comparison
The fundamental difference between ⁸⁵Sr and ¹⁸F-NaF imaging lies in their mechanism of

uptake and the imaging technology they employ.
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Strontium-85 Scintigraphy

18F-NaF PET/CT

Strontium-85 (Calcium Mimetic) Incorporation into Hydroxyapatite
(Reflects Osteoblastic Activity)

Gamma Camera Detection
(Single Photon Emission)

2D Planar Image
(Lower Resolution)

vs.

18F-Fluoride Ion Adsorption onto Hydroxyapatite Surface
(Reflects Blood Flow & Osteoblastic Activity)

PET Scanner Detection
(Coincidence Detection of Annihilation Photons)

3D Tomographic Image
(Higher Resolution & Quantification)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strontium-85 Workflow ¹⁸F-NaF PET/CT Workflow

Administer 50-100 µCi ⁸⁵Sr

2-7 Day Uptake Period

Planar Gamma Scintigraphy

Qualitative Assessment

Administer 185-370 MBq ¹⁸F-NaF

30-120 Minute Uptake Period

PET/CT Imaging

Qualitative & Quantitative Assessment
(e.g., SUV, Ki)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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